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Compound of Interest

Compound Name: D-Arabinose-13C-1

Cat. No.: B583495 Get Quote

Essential Safety and Handling Guide for D-
Arabinose-13C-1
This guide provides crucial safety and logistical information for the handling and disposal of D-
Arabinose-13C-1, a stable isotope-labeled carbohydrate used in scientific research.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining the

integrity of experimental protocols.

Personal Protective Equipment (PPE)
When handling D-Arabinose-13C-1, a comprehensive approach to personal safety is

mandatory. The following personal protective equipment (PPE) should be utilized to minimize

exposure and ensure a safe laboratory environment.[1][2]
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 Compliant

Protects eyes from

dust particles and

splashes.[3][4]

Face Shield -

Recommended when

there is a significant

risk of splashing. Must

be worn with safety

glasses or goggles.[2]

[4]

Hand Protection
Disposable Nitrile

Gloves

Tested according to

EN 374

Provides protection

against incidental

chemical contact.

Double gloving may

be necessary for

added protection.[1]

Body Protection Laboratory Coat Standard

Protects skin and

clothing from spills

and contamination.[3]

[5]

Respiratory Protection
Respirator (if

necessary)

NIOSH (US) or EN

149 (EU) approved

Required if workplace

conditions warrant,

such as when

generating dust.[3]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling techniques are critical to prevent contamination and ensure the accuracy of

experimental results.
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Preparation: Before handling, ensure the work area is clean and free of contaminants.

Prepare all necessary equipment and reagents.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Handling the Compound:

Use with adequate ventilation to minimize dust.[3]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not ingest or inhale the powder.[3]

When weighing, do so in a designated area, taking care to avoid creating dust.

Storage: Store D-Arabinose-13C-1 in a tightly sealed container in a cool, dry place.[3][6]

Disposal Plan
The disposal of D-Arabinose-13C-1 and any associated waste must comply with all applicable

regulations.

Waste Collection:

Collect excess solid D-Arabinose-13C-1 and any contaminated disposable materials

(e.g., gloves, weighing paper) in a clearly labeled, sealed container.

Disposal:

Dispose of the chemical waste in accordance with federal, state, and local environmental

regulations.[3][6]

Do not empty into drains.[3]

Consult with your institution's environmental health and safety (EHS) department for

specific guidance on chemical waste disposal.
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Experimental Workflow for Handling D-Arabinose-
13C-1

Workflow for Safe Handling of D-Arabinose-13C-1

Preparation

Handling

Cleanup & Disposal

Prepare Clean Work Area

Gather Equipment & Reagents

Don Appropriate PPE

Weigh Compound Carefully

Enter Handling Phase

Dissolve or Use in Experiment

Decontaminate Work Area

Experiment Complete

Dispose of Waste per Protocol

Remove and Dispose of PPE
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Caption: Workflow for Safe Handling of D-Arabinose-13C-1

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

3. uprm.edu [uprm.edu]

4. safety.rochester.edu [safety.rochester.edu]

5. sethnewsome.org [sethnewsome.org]

6. isotope.com [isotope.com]

To cite this document: BenchChem. [Personal protective equipment for handling D-
Arabinose-13C-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583495#personal-protective-equipment-for-handling-
d-arabinose-13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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